Cas no 500860-17-3 (5-(2-Aminoethyl)-1,2-dihydro-1,2,4-triazole-3-thione)

• Product Name: 5-(2-Aminoethyl)-1,2-dihydro-1,2,4-triazole-3-thione
• CAS No: 500860-17-3
• MF: C₄H₈N₄S
• MW: 144.198118209839
• CID: 870218
• Update Time: 2023-08-02

5-(2-Aminoethyl)-1,2-dihydro-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(2-aminoethyl)-1,2-dihydro-(9CI)
• NSC513575
• 5-(2-Aminoethyl)-1H-1,2,4-triazole-3(2H)-thione
• 5-(2-Aminoethyl)-1,2-dihydro-1,2,4-triazole-3-thione

• Inchi： 1S/C4H8N4S/c5-2-1-3-6-4(9)8-7-3/h1-2,5H2,(H2,6,7,8,9)
• InChI Key： XVKUCNAFKNLILH-UHFFFAOYSA-N
• SMILES： S=C1N=C(CCN)NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 94.5